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Compound of Interest |

Compound Name: 2-Hydroxyethyl L-valinate
CAS No.: 86150-60-9
Cat. No.: B12784954
Get Quote
. J

This guide provides essential safety and logistical protocols for the handling and disposal of 2-
Hydroxyethyl L-valinate. As a specialized amino acid ester, this compound may not have
extensive, publicly available toxicological data. Therefore, this document is built upon a
foundation of prudent laboratory practices, data from analogous compounds, and established
chemical safety principles to ensure the highest degree of protection for laboratory personnel.

Hazard Assessment: A Proactive Stance on Safety

A complete Safety Data Sheet (SDS) for 2-Hydroxyethyl L-valinate is not readily available.
However, an SDS for its deuterated analog, N-2-(Hydroxyethyl)-L-valine-d4, indicates that it
causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Furthermore,
the non-salt form is classified as a combustible solid.[2]

Given this information, and in line with best practices for handling novel research compounds,
2-Hydroxyethyl L-valinate must be treated as a hazardous substance.[3][4] A conservative
approach that assumes potential for unknown toxicity is the most responsible course of action.

[3]
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Key Assessed Hazards:
e Eye Irritation: Assumed to be a serious irritant.[1]
e Skin Irritation: Assumed to be an irritant.[1]

o Respiratory Irritation: Assumed to be an irritant, particularly if the powder becomes airborne.

[1]
e Combustibility: The solid is combustible.[2]

« Unknown Toxicity: As with many research chemicals, long-term toxicological properties are
uncharacterized.[3]

Personal Protective Equipment (PPE): Your Primary
Defense

A multi-layered approach to safety, starting with engineering controls and supplemented by
appropriate PPE, is essential.[3] The following table outlines the minimum PPE required for
handling 2-Hydroxyethyl L-valinate under various laboratory conditions.
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Task | Scenario

Required Engineering
Controls

Minimum Personal
Protective Equipment
(PPE)

Handling Stock Container /

Inventory

General well-ventilated

laboratory.[5]

Lab coat, safety glasses, nitrile

gloves.

Weighing Solid Compound

Chemical fume hood or
powder-coated balance

enclosure.[3]

Fully-fastened lab coat,
chemical safety goggles,

double-gloved nitrile gloves.[3]

[6]

Preparing Solutions

(Solubilization)

Certified chemical fume hood.

[4]

Fully-fastened lab coat,
chemical safety goggles, nitrile
gloves. A face shield over
goggles is recommended for

larger volumes (>100 mL).[4]

Conducting Reactions /

Transfers

Certified chemical fume hood.

[4]

Fully-fastened lab coat,
chemical safety goggles, nitrile

gloves.

Handling Waste &

Decontamination

Well-ventilated area; fume

hood for volatile waste.

Fully-fastened lab coat,
chemical safety goggles, nitrile

gloves.[7]

Detailed PPE Specifications

o Eye and Face Protection: Chemical safety goggles that conform to EN166 (EU) or NIOSH
(US) standards are mandatory whenever the compound is handled.[8] They provide a seal
around the eyes to protect against dust particles and splashes.[9] For procedures with a
higher risk of splashing, such as when handling larger liquid volumes, a full-face shield
should be worn in addition to safety goggles.[4]

» Hand Protection: Chemical-resistant nitrile or neoprene gloves are required.[6] When
handling the solid powder, double-gloving is recommended to prevent skin contact.[3] Gloves
must be inspected for tears or holes before use.[8] It is critical to use proper glove removal
techniques to avoid contaminating your skin.[8] After handling the chemical, always wash
your hands thoroughly, even if you were wearing gloves.[10]
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o Body Protection: A standard laboratory coat, fully fastened, must be worn to protect skin and
clothing from contamination.[9] For large-scale operations, a chemical-resistant apron may
be advisable.

o Respiratory Protection: All procedures that could generate dust or aerosols (e.g., weighing,
scraping, solution preparation) must be performed within a certified chemical fume hood to
prevent inhalation.[4] If, under rare and properly risk-assessed circumstances, the compound
must be handled outside of a fume hood, a NIOSH-approved N95 or higher-rated respirator
is required.[3][9]

Operational Plan: A Step-by-Step Workflow for Safe
Handling

The following workflow is designed to minimize exposure and ensure procedural integrity from
receipt to disposal.
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Preparation Phase

(

1. Conduct Risk Assessment
(Review SDS of analogs, assess procedure)

)

2. Assemble All Required PPE
(Goggles, gloves, lab coat)

3. Prepare Fume Hood
(Verify airflow, clear workspace)

Handlinlg Phase

Post-Handling Phase

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b12784954/docs?utm_src=pdf-body-img#a-senior-application-scientist-s-guide-to-handling-2-hydroxyethyl-l-valinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12784954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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